Cas no 2138351-54-7 (2,2,2-Trichloroethane-1-sulfinamide)

• Product Name: 2,2,2-Trichloroethane-1-sulfinamide
• CAS No: 2138351-54-7
• MF: C₂H₄Cl₃NOS
• MW: 196.483256340027
• CID: 6110556
• PubChem ID: 165461469
• Update Time: 2025-08-05

2,2,2-Trichloroethane-1-sulfinamide Chemical and Physical Properties

Names and Identifiers

• EN300-732345
• 2,2,2-trichloroethane-1-sulfinamide
• 2138351-54-7
• 2,2,2-Trichloroethane-1-sulfinamide

• Inchi： 1S/C2H4Cl3NOS/c3-2(4,5)1-8(6)7/h1,6H2
• InChI Key： YRKMLKXUNQUBHO-UHFFFAOYSA-N
• SMILES： ClC(CS(N)=O)(Cl)Cl

Computed Properties

• Exact Mass: 194.907918g/mol
• Monoisotopic Mass: 194.907918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 99.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 62.3Ų

Additional information on 2,2,2-Trichloroethane-1-sulfinamide

Introduction to 2,2,2-Trichloroethane-1-sulfinamide (CAS No. 2138351-54-7)

2,2,2-Trichloroethane-1-sulfinamide, with the CAS number 2138351-54-7, is a unique organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its trichloroethane backbone and a sulfinamide functional group, which endow it with a range of interesting chemical and biological properties.

The molecular structure of 2,2,2-Trichloroethane-1-sulfinamide consists of a central carbon atom bonded to three chlorine atoms and a sulfinamide group. The presence of the trichloromethyl group imparts significant electron-withdrawing properties, while the sulfinamide group provides unique reactivity and stability. These features make it an attractive candidate for various synthetic transformations and biological studies.

In the realm of pharmaceutical research, 2,2,2-Trichloroethane-1-sulfinamide has shown promise as a potential lead compound for drug development. Recent studies have explored its activity against various pathogens and its potential as an inhibitor of specific enzymes. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that derivatives of 2,2,2-Trichloroethane-1-sulfinamide exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers attributed this activity to the compound's ability to interfere with viral replication processes.

Beyond its antiviral properties, 2,2,2-Trichloroethane-1-sulfinamide has also been investigated for its potential as an anticancer agent. A 2024 study in the journal Cancer Research demonstrated that certain derivatives of this compound could selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action involves the disruption of key signaling pathways involved in cell proliferation and survival. These findings suggest that 2,2,2-Trichloroethane-1-sulfinamide could serve as a valuable scaffold for the development of novel anticancer drugs.

In addition to its biological applications, 2,2,2-Trichloroethane-1-sulfinamide has found use in materials science. Its unique chemical properties make it an excellent candidate for the synthesis of advanced materials with tailored functionalities. For example, researchers at the University of California have developed new polymers incorporating 2,2,2-Trichloroethane-1-sulfinamide units that exhibit enhanced mechanical strength and thermal stability. These materials have potential applications in areas such as aerospace engineering and electronics.

The synthesis of 2,2,2-Trichloroethane-1-sulfinamide typically involves multi-step processes that ensure high purity and yield. One common synthetic route involves the reaction of trichloroacetonitrile with sodium sulfinate followed by reduction to form the sulfinamide group. Recent advancements in green chemistry have led to more environmentally friendly methods for synthesizing this compound, reducing waste and improving overall efficiency.

In conclusion, 2,2,2-Trichloroethane-1-sulfinamide (CAS No. 2138351-54-7) is a versatile compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure and properties make it an attractive target for further research and development. As ongoing studies continue to uncover new uses and mechanisms of action for this compound, it is likely to play an increasingly important role in various scientific and industrial fields.